Cas no 1251688-98-8 (3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251688-98-8
• MF: C₂₂H₂₁F₂N₅O₂
• MW: 425.43125128746
• CID: 6261717
• PubChem ID: 49665339
• Update Time: 2025-05-20

3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• 3,4-difluoro-N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
• F3406-7707
• 3,4-difluoro-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• VU0624597-1
• 3,4-difluoro-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• AKOS024485421
• 1251688-98-8

• Inchi： 1S/C22H21F2N5O2/c1-14-2-5-17(6-3-14)29-13-20(26-27-29)22(31)28-10-8-16(9-11-28)25-21(30)15-4-7-18(23)19(24)12-15/h2-7,12-13,16H,8-11H2,1H3,(H,25,30)
• InChI Key： XRPFWCPIDBLAQJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NC1CCN(C(C2=CN(C3C=CC(C)=CC=3)N=N2)=O)CC1)=O)F

Computed Properties

• Exact Mass: 425.16633125g/mol
• Monoisotopic Mass: 425.16633125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.1Ų

Additional information on 3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

Introduction to Compound with CAS No 1251688-98-8 and Product Name: 3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

The compound with the CAS number 1251688-98-8 and the product name 3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of difluorobenzamide and triazole moieties in its molecular structure suggests a high degree of chemical complexity, which may contribute to its pharmacological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. In particular, difluorobenzamide derivatives have been shown to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This compound, with its 3,4-difluoro substitution pattern, is expected to exhibit similar properties, making it a promising candidate for further investigation.

The core structure of this compound features a benzamide moiety linked to a piperidine ring that is further functionalized with a triazole group. The triazole ring is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Its presence in this compound suggests potential interactions with enzymes and receptors involved in disease pathways. Moreover, the 4-methylphenyl substituent on the triazole ring may enhance the compound's solubility and bioavailability, which are critical factors in drug design.

Current research in medicinal chemistry increasingly focuses on the development of multi-target drugs that can interact with multiple biological pathways simultaneously. The structural complexity of 3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide makes it a candidate for such an approach. By incorporating multiple pharmacophoric elements into a single molecule, this compound has the potential to modulate several disease-related targets, thereby offering a more comprehensive therapeutic approach.

One of the most intriguing aspects of this compound is its potential application in oncology research. Fluorinated benzamides have been reported to exhibit anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. The unique combination of difluorobenzamide, triazole, and piperidine moieties in this compound may confer additional anti-cancer activities by interacting with multiple cancer-related pathways. Preliminary studies have suggested that such derivatives can induce apoptosis in cancer cells while sparing healthy cells, making them attractive candidates for further development.

In addition to its potential anti-cancer applications, this compound may also find utility in other therapeutic areas. For instance, the presence of a triazole ring suggests potential interactions with enzymes involved in inflammation and immune responses. Given the increasing interest in immunotherapy as a treatment for various diseases, compounds like this one could play a significant role in modulating immune responses and enhancing therapeutic outcomes.

The synthesis of this compound involves several sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of fluorine atoms into the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the piperidine ring with a triazole group necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in developing novel pharmaceuticals.

As research continues to evolve, new methodologies for studying the pharmacological properties of complex molecules like this one will become increasingly important. Computational modeling and high-throughput screening techniques are being used to predict and validate the biological activity of such compounds before they enter clinical trials. These approaches can significantly reduce the time and cost associated with drug development while improving the success rate of new therapies.

The future prospects for 3,4-difluoro-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide are promising given its unique structural features and potential therapeutic applications. Further investigation into its pharmacological properties will be essential to determine its full clinical potential. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into effective treatments for patients worldwide.